Cas no 1207017-75-1 (2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide)

• Product Name: 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide
• CAS No: 1207017-75-1
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 6293564
• PubChem ID: 45502233
• Update Time: 2025-10-29

2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide
• 2-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)nicotinamide
• VU0644213-1
• F5479-0304
• 2-methoxy-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]pyridine-3-carboxamide
• 1207017-75-1
• 2-methoxy-N-[3-(6-oxopyridazin-1-yl)propyl]pyridine-3-carboxamide
• AKOS024509781

• Inchi： 1S/C14H16N4O3/c1-21-14-11(5-2-7-16-14)13(20)15-8-4-10-18-12(19)6-3-9-17-18/h2-3,5-7,9H,4,8,10H2,1H3,(H,15,20)
• InChI Key： QJGYODTUJXQWHL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1OC)NCCCN1C(C=CC=N1)=O

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide

Introduction to 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide (CAS No 1207017-75-1)

2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1207017-75-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity and unique functional groups of this compound contribute to its potential applications in the treatment of various diseases.

The molecular structure of 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide features a pyridine core, which is a common motif in many bioactive molecules. The presence of a methoxy group at the 2-position and a propyl chain attached to the pyridazine ring enhances its pharmacological properties. This arrangement not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological systems. Studies have shown that the pyridazine ring and the amide functional group are key regions responsible for binding to specific enzymes and receptors. This has led to the exploration of 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide as a potential lead compound for drug discovery.

In particular, the oxo group within the pyridazine ring has been identified as a critical feature for its biological activity. This group participates in hydrogen bonding interactions, which are essential for the compound's binding affinity to biological targets. The propyl chain, on the other hand, contributes to the compound's hydrophobicity, influencing its distribution within biological membranes. These structural features make 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide a versatile scaffold for designing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the necessary functional groups while maintaining high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.

Evaluation of the pharmacological properties of 2-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylpyridine-3-carboxamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways. Additionally, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and low toxicity profiles, making it a candidate for further development into a therapeutic drug.

The potential applications of this compound are vast and span across multiple therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Furthermore, its structural features make it a suitable candidate for developing treatments against neurological disorders and cancer. The unique combination of functional groups in 2-methoxy-N-3-(6-oxyo-l,6-dihydropyridazin-l -yl)propylpyridine--carboxamide allows for fine-tuning its biological activity through structural modifications.

The development of new drugs is often hindered by challenges such as poor solubility and metabolic instability. However, the favorable physicochemical properties of 2-methoxy-N--3-(6-oxyol ,l ,6--dihydro-p y ridazine-l -yl)prop y lpy ridine--carboxamide, including its solubility profile and stability under various conditions, make it an attractive candidate for further investigation. These properties are crucial for ensuring that the compound can be effectively formulated into a drug product that is both safe and efficacious.

Ongoing research efforts are focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, researchers are exploring novel derivatives that may enhance its pharmacological activity while maintaining or improving its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from laboratory-scale synthesis to clinical development.

The future prospects for 2-methoxy-N--3-(6-oxyol ,l ,6--dihydro-p y ridazine-l -yl)prop y lpy ridine--carboxamide are bright, with several potential therapeutic applications on the horizon. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with these systems in precise ways. This compound represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics.